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Compound Name: Apovincaminic acid-d4

Cat. No.: B15555971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apovincaminic acid-d4 is the deuterated form of apovincaminic acid, the major and

pharmacologically active metabolite of vinpocetine.[1][2] Vinpocetine is a synthetic derivative of

the Vinca alkaloid vincamine, used in the treatment of cerebrovascular disorders and cognitive

impairment.[3] As a stable isotope-labeled internal standard, apovincaminic acid-d4 is an

indispensable tool in pharmacokinetic and metabolic studies of vinpocetine, enabling precise

quantification in biological matrices through mass spectrometry-based methods.[4][5] This

guide provides a comprehensive overview of the chemical properties, synthesis, and analytical

methodologies for apovincaminic acid-d4.

Chemical and Physical Properties
The physicochemical properties of apovincaminic acid-d4 are expected to be nearly identical

to its non-deuterated counterpart. The introduction of deuterium atoms results in a negligible

change in these properties, with the most significant difference being the molecular weight.

Table 1: Physicochemical Properties of Apovincaminic Acid-d4
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Property Value Reference

Chemical Name

(13aS,13bS)-13a-Ethyl-

2,3,5,6,13a,13b-hexahydro-

1H-indolo[3,2,1-

de]pyrido[3,2,1-ij][6]

[7]naphthyridine-12-carboxylic

Acid-d4

-

CAS Number 1329624-60-3 -

Molecular Formula C₂₀H₁₈D₄N₂O₂ -

Molecular Weight 326.43 g/mol -

Appearance White to off-white solid General knowledge

Storage 2-8°C, protected from light General knowledge

Isotopic Purity Typically ≥98% [5][8]

Synthesis and Isotopic Labeling
The synthesis of apovincaminic acid typically originates from vincamine, a natural alkaloid.[9]

[10] The synthesis of the deuterated analog, apovincaminic acid-d4, would involve the

introduction of deuterium atoms at specific, non-labile positions within the molecule. A plausible

synthetic strategy would involve the use of deuterated reagents during the synthesis of a key

intermediate or in the final steps of the synthesis of apovincaminic acid. Given the complexity of

the molecule, a multi-step synthesis is required.

Experimental Protocol: Plausible Synthetic Approach for Apovincaminic Acid-d4

A potential route for the synthesis of apovincaminic acid-d4 could involve the deuteration of a

suitable precursor to vincamine or apovincamine itself. For instance, methods for the

deuteration of indole rings, which form the core of the molecule, are well-established.

Preparation of a Deuterated Precursor: A key intermediate in the synthesis of

vincamine/apovincamine could be subjected to a deuterium exchange reaction. This can be
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achieved using deuterated solvents like D₂O or deuterated acids under appropriate

conditions to label specific positions on the indole nucleus.

Completion of the Synthesis: The deuterated intermediate would then be carried through the

remaining synthetic steps to yield apovincaminic acid-d4. These steps may include

cyclization and functional group manipulations.

Purification: The final product would be purified using standard chromatographic techniques,

such as column chromatography or preparative HPLC, to ensure high chemical purity.

Isotopic Purity Assessment: The isotopic purity of the final compound would be determined

by mass spectrometry to confirm the incorporation of four deuterium atoms and quantify the

percentage of the d4 species.

Metabolic Pathway of Vinpocetine
Apovincaminic acid is the primary active metabolite of vinpocetine, formed through the

hydrolysis of the ethyl ester group in the liver.[1][3]
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Metabolic Conversion of Vinpocetine
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Workflow for Quantification of Apovincaminic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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